N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)-4-(thiophen-3-yl)benzamide

• IUPAC Name: N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]-4-thiophen-3-ylbenzamide
• InChI: InChI=1S/C21H17NO4S/c23-20(16-5-3-15(4-6-16)17-8-11-27-13-17)22-14-21(24,18-7-10-25-12-18)19-2-1-9-26-19/h1-13,24H,14H2,(H,22,23)
• InChI Key: AMHIBCIQSIKVKD-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(CNC(=O)C2=CC=C(C=C2)C3=CSC=C3)(C4=COC=C4)O
• Molecular Formula: C21H17NO4S
• Molecular Weight: 379.4 g/mol

Description

N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)-4-(thiophen-3-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and biochemistry.

Scientific Research Applications

Synthesis and Reactivity

One primary area of interest has been the synthesis and reactivity of compounds involving furan and thiophene moieties. For instance, Aleksandrov and El’chaninov (2017) discussed the synthesis of N-(1-Naphthyl)furan-2-carboxamide, which was treated with P2S5 to obtain the corresponding thioamide, and then oxidized to synthesize 2-(furan-2-yl)benzo[e][1,3]benzothiazole. This compound underwent various electrophilic substitution reactions, showcasing its versatile reactivity (Aleksandrov & El’chaninov, 2017).

Biological Activities

The search for new bioactive compounds has led to the exploration of furan and thiophene derivatives for potential therapeutic applications. Hermann et al. (2021) prepared and tested new acyl derivatives of 3-aminofurazanes for their antiplasmodial activities against Plasmodium falciparum strains, revealing several structure-activity relationships. Benzamides, in particular, showed promising activity, indicating the potential of such compounds in malaria treatment (Hermann et al., 2021).

Chemical Transformations and Structural Analysis

Research also extends into the chemical transformations and structural analyses of related compounds. For example, Galešić and Vlahov (1990) discussed the crystal structure of 5-(p-bromophenyl)-N,N-bis(2-chloroethyl)-2-furamide, providing insights into the molecular configuration and potential interactions of similar benzamide derivatives (Galešić & Vlahov, 1990).

Polymerization and Material Science Applications

Beyond biological activities, there is interest in the polymerization and material science applications of furan and thiophene-containing compounds. Baldwin et al. (2008) reported the synthesis of novel hybrid polymers with thiophenylanilino and furanylanilino backbones, indicating the versatility of these compounds in creating new materials with potential electronic and optical applications (Baldwin et al., 2008).